Cas no 146014-71-3 (Benzoic acid, 2-fluoro-6-iodo-, 1,1-dimethylethyl ester)
146014-71-3 structure
Product Name:Benzoic acid, 2-fluoro-6-iodo-, 1,1-dimethylethyl ester
CAS No:146014-71-3
MF:C11H12FIO2
MW:322.114659309387
MDL:MFCD27944906
CID:1315782
PubChem ID:19022805
Update Time:2025-04-20
Benzoic acid, 2-fluoro-6-iodo-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-fluoro-6-iodo-, 1,1-dimethylethyl ester
- SCHEMBL3849570
- DB-115272
- 2-Fluoro-6-iodobenzoic acid tert-butyl ester
- 146014-71-3
- A1-10326
- 1,1-Dimethylethyl 2-fluoro-6-iodobenzoate
- 2-Fluoro-6-iodo-benzoic acid tert-butyl ester
- tert-butyl 2-fluoro-6-iodobenzoate
- WAWODSZRJQRWBH-UHFFFAOYSA-N
-
- MDL: MFCD27944906
- Inchi: 1S/C11H12FIO2/c1-11(2,3)15-10(14)9-7(12)5-4-6-8(9)13/h4-6H,1-3H3
- InChI Key: WAWODSZRJQRWBH-UHFFFAOYSA-N
- SMILES: IC1C=CC=C(C=1C(=O)OC(C)(C)C)F
Computed Properties
- Exact Mass: 321.98616
- Monoisotopic Mass: 321.98661g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Benzoic acid, 2-fluoro-6-iodo-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 184389-5g |
2-Fluoro-6-iodobenzoic acid tert-butyl ester, 95% |
146014-71-3 | 95% | 5g |
$1403.00 | 2023-09-10 |
Benzoic acid, 2-fluoro-6-iodo-, 1,1-dimethylethyl ester Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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